Cas no 1807940-94-8 (Morpholine, 4-[(2R,3R)-2-methyl-3-pyrrolidinyl]-, rel-)

• Product Name: Morpholine, 4-[(2R,3R)-2-methyl-3-pyrrolidinyl]-, rel-
• CAS No: 1807940-94-8
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• MDL: MFCD31567027
• CID: 5172163
• PubChem ID: 99868082
• Update Time: 2025-07-15

Morpholine, 4-[(2R,3R)-2-methyl-3-pyrrolidinyl]-, rel- Chemical and Physical Properties

Names and Identifiers

• Morpholine, 4-[(2R,3R)-2-methyl-3-pyrrolidinyl]-, rel-

• MDL： MFCD31567027
• Inchi： 1S/C9H18N2O/c1-8-9(2-3-10-8)11-4-6-12-7-5-11/h8-10H,2-7H2,1H3/t8-,9-/m1/s1
• InChI Key： ZEIFKQPBVWHIHZ-RKDXNWHRSA-N
• SMILES： N1([C@@H]2CCN[C@@H]2C)CCOCC1

Additional information on Morpholine, 4-[(2R,3R)-2-methyl-3-pyrrolidinyl]-, rel-

Morpholine, 4-[(2R,3R)-2-methyl-3-pyrrolidinyl]-, rel- (CAS No. 1807940-94-8): An Overview

Morpholine, 4-[(2R,3R)-2-methyl-3-pyrrolidinyl]-, rel- (CAS No. 1807940-94-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as (2R,3R)-2-Methyl-3-pyrrolidinylmorpholine, is characterized by its unique structural features and potential biological activities. The compound's molecular formula is C₈H₁₇NO₂, and it has a molecular weight of approximately 155.22 g/mol.

The structure of Morpholine, 4-[(2R,3R)-2-methyl-3-pyrrolidinyl]-, rel- consists of a morpholine ring connected to a chiral pyrrolidine moiety with a methyl group at the C-2 position. The presence of the chiral centers at the C-2 and C-3 positions of the pyrrolidine ring imparts significant stereochemical complexity to the molecule. This structural complexity is crucial for its potential biological activities and interactions with various biological targets.

In recent years, (2R,3R)-2-Methyl-3-pyrrolidinylmorpholine has been extensively studied for its potential applications in the development of new therapeutic agents. One of the key areas of interest is its role as a modulator of G protein-coupled receptors (GPCRs), which are important targets for many drugs used in the treatment of neurological disorders, cardiovascular diseases, and other conditions. Research has shown that this compound can selectively interact with specific GPCRs, potentially leading to novel therapeutic strategies.

Another significant area of research involves the compound's pharmacological properties. Studies have demonstrated that Morpholine, 4-[(2R,3R)-2-methyl-3-pyrrolidinyl]-, rel- exhibits potent anti-inflammatory and analgesic effects. These properties make it a promising candidate for the development of new drugs for pain management and inflammatory conditions. Additionally, preliminary studies have indicated that the compound may have neuroprotective effects, which could be beneficial in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of (2R,3R)-2-Methyl-3-pyrrolidinylmorpholine involves several steps and requires precise control over the stereochemistry to ensure the formation of the desired enantiomer. Common synthetic routes include asymmetric synthesis methods such as catalytic asymmetric hydrogenation and chiral auxiliary-mediated approaches. These methods are essential for producing high-purity compounds suitable for pharmaceutical applications.

In terms of biological evaluation, extensive in vitro and in vivo studies have been conducted to assess the safety and efficacy of Morpholine, 4-[(2R,3R)-2-methyl-3-pyrrolidinyl]-, rel-. In vitro assays have shown that the compound exhibits low cytotoxicity against various cell lines, indicating its potential for safe use in therapeutic applications. In vivo studies using animal models have further confirmed its safety profile and demonstrated its efficacy in reducing inflammation and pain.

The clinical potential of (2R,3R)-2-Methyl-3-pyrrolidinylmorpholine is currently being explored through various preclinical studies. These studies aim to evaluate its pharmacokinetic properties, including absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. Preliminary results are promising, suggesting that this compound could be a valuable addition to the arsenal of drugs used to treat a wide range of conditions.

In conclusion, Morpholine, 4-[(2R,3R)-2-methyl-3-pyrrolidinyl]-, rel- (CAS No. 1807940-94-8) is a highly promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of new therapeutic agents targeting GPCRs and other important biological targets. Ongoing research continues to uncover new insights into its mechanisms of action and clinical applications.